Cas no 79534-91-1 (PTCBI (cis-and trans-mixture))

PTCBI (3,4,9,10-perylenetetracarboxylic bisbenzimidazole), as a cis- and trans-mixture, is a high-performance organic semiconductor material with notable electron-transport properties. Its rigid perylene core and benzimidazole substituents contribute to excellent thermal stability and charge-carrier mobility, making it suitable for optoelectronic applications such as organic photovoltaics (OPVs) and perovskite solar cells. The mixture's balanced cis/trans configuration enhances film-forming ability and interfacial compatibility in device architectures. PTCBI exhibits strong absorption in the visible spectrum and efficient exciton diffusion, enabling its use as an electron acceptor or interfacial layer. Its synthetic versatility allows for further functionalization, broadening its utility in advanced material research.

PTCBI (cis-and trans-mixture) structure

Product Name:PTCBI (cis-and trans-mixture)

CAS No:79534-91-1

MF:C₇₂H₃₂N₈O₄

MW:1073.07569503784

MDL:MFCD00167037

CID:984746

PubChem ID:253662284

Update Time:2025-06-06

PTCBI (cis-and trans-mixture) Chemical and Physical Properties

Names and Identifiers

- benzimidazole perylene
- PTCBI (cis- and trans- mixture)
- 1H-benzimidazole,perylene
- Anthra[9,1,2-c,d,e:10,5,6-c',d',e'][bis[benzimidazolo[2,1-a]isoquinoline]]-10,21-dione (cis- and trans- mixture)
- 3,4,9,10-Perylenetetracarboxylic Bisbenzimidazole (cis- and trans- mixture)
- P2119
- 3,4,9,10-Perylenetetracarboxylic Bisbenzimidazole
- PTCBI (cis-and trans-mixture)
- PTCBI (cis- and trans- mixture) >3,4,9,10-Perylenetetracarboxylic Bisbenzimidazole
- Anthra[9,1,2-c,d,e:10,5,6-c',d',e'][bis[benzimidazolo[2,1-a]isoquinoline]]-10,21-dione
- PTCBI
- MDL： MFCD00167037
- Inchi： 1S/2C36H16N4O2/c41-35-23-15-11-19-18-10-14-22-32-24(36(42)40-28-8-4-2-6-26(28)38-34(22)40)16-12-20(30(18)32)17-9-13-21(31(23)29(17)19)33-37-25-5-1-3-7-27(25)39(33)35;41-35-23-15-11-19-20-12-16-24-32-22(34-38-26-6-2-4-8-28(26)40(34)36(24)42)14-10-18(30(20)32)17-9-13-21(31(23)29(17)19)33-37-25-5-1-3-7-27(25)39(33)35/h2*1-16H
- InChI Key： XQNMSKCVXVXEJT-UHFFFAOYSA-N
- SMILES： O=C1N2C3C=CC=CC=3N=C2C2=CC=C3C4=CC=C5C(=O)N6C7=CC=CC=C7N=C6C6C=CC(=C4C=65)C4C=CC1=C2C=43.O=C1N2C3C=CC=CC=3N=C2C2=CC=C3C4=CC=C5C6=NC7=CC=CC=C7N6C(=O)C6C=CC(=C4C5=6)C4C=CC1=C2C=43

Computed Properties

Exact Mass: 370.14700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 84
Rotatable Bond Count: 0
Complexity: 2200
Topological Polar Surface Area: 140

Experimental Properties

PSA: 28.68000
LogP: 7.30010

PTCBI (cis-and trans-mixture) Pricemore >>

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